Cas no 288-88-0 (1,2,4-Triazole)

1,2,4-Triazole Properties

Names and Identifiers

• 1H-1,2,4-Triazole
• 1,2,4-Triazole
• 1H-1,2,4Triazole
• NSC 83128
• 4H-1,2,4-TRIAZOLE
• 1,2,4-1H-Triazole
• 1,2,4-Triazol
• 1H-1,2,4-triazol
• 4-1H-Triazole
• pyrrodiazol
• Pyrrodiazole
• s-Triazole
• sym-triazole
• TA-4
• TRIAZOLE
• 1,2,4 triazole
• 4H-1,2,4-Triazole (VAN)
• Peptone, bacteriological
• 1H-[1,2,4]triazole
• 10MS0Y1RDI
• NSPMIYGKQJPBQR-UHFFFAOYSA-N
• [1,2,4]-triazole
• (1,2,4)-triazole
• InChI=1/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5
• 1,4-Triazole
• 1,2,4triazole
• 1,3
• 4-Hydroxybenzaldehyde
• +Expand

• MDL： MFCD00005228
• InChIKey： NSPMIYGKQJPBQR-UHFFFAOYSA-N
• Inchi： 1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)
• SMILES： N1([H])C([H])=NC([H])=N1
• BRN： 104767

Computed Properties

• Exact Mass: 69.032697g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 69.032697g/mol
• Monoisotopic Mass: 69.032697g/mol
• Topological Polar Surface Area: 41.6Ų
• Heavy Atom Count: 5
• Complexity: 28.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Autoignition Temperature: 490 °C
• Temperature: When heated to decomposition it emits toxic vapors of /nitroxides/.
• LogP: -0.19530
• PSA: 41.57000
• Merck: 9605
• Refractive Index: 1.535
• Water Partition Coefficient: 1250 g/L (20 ºC)
• Boiling Point: 260 °C(lit.)
• Melting Point: 119-121 °C (lit.)
• Flash Point: Fahrenheit: 338 ° f
  Celsius: 170 ° c
  
• FEMA: 3615
• Solubility: 547g/l
• Color/Form: Not available
• PH: 8 (10g/l, H2O, 20℃)
• Solubility: Not available
• Sensitiveness: Sensitive to light
• pka: 2.27(at 20℃)
• Density: 1.274

1,2,4-Triazole Security Information

• Symbol: GHS07 GHS08
• RTECS：XZ3806000
• WGK Germany：2
• Safety Instruction： S36/37
• Risk Phrases：R22; R36; R63
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H319,H361
• Warning Statement： P281,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 63-22-36
• Signal Word：Warning
• TSCA：Yes

1,2,4-Triazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds